4-(2-Bromoethyl)-N,N-dimethylbenzene-1-sulfonamide

• IUPAC Name: 4-(2-bromoethyl)-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C10H14BrNO2S/c1-12(2)15(13,14)10-5-3-9(4-6-10)7-8-11/h3-6H,7-8H2,1-2H3
• InChI Key: NONGMEMNSDZFCY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)CCBr
• Molecular Formula: C10H14BrNO2S
• Molecular Weight: 292.19 g/mol
• CAS RN: 874523-27-0

Description

The description of a chemical compound usually includes its IUPAC name, common names, and structural formula. It may also include its role or uses in various industries or research.

Synthesis Analysis

Synthesis analysis involves understanding the methods used to synthesize the compound. This can include the types of reactions used, the reagents and catalysts involved, and the conditions under which the synthesis occurs.

Molecular Structure Analysis

Molecular structure analysis involves understanding the arrangement of atoms in a molecule. This can be determined using various spectroscopic methods, such as NMR, IR, and X-ray crystallography.

Chemical Reactions Analysis

Chemical reactions analysis involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, the conditions under which it reacts, and the products formed.

Physical And Chemical Properties Analysis

Physical and chemical properties include characteristics such as melting point, boiling point, solubility, density, and reactivity. These properties can be determined through various experimental methods.

Scientific Research Applications

Synthesis and Characterization

• Sulfonamide-derived ligands and their metal complexes, including 4-bromo-2-[(E)-{4-[(3,4-dimethylisoxazol-5-yl)sulfamoyl]phenyl}iminiomethyl] phenolate, have been synthesized and characterized. These compounds exhibited moderate to significant antibacterial activity and good antifungal activity (Chohan & Shad, 2011).

Biological Activities

• Certain sulfonamide derivatives have shown potential as therapeutic agents for inflammatory ailments due to their antibacterial potential. For instance, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-methylbenzenesulfonamide and its derivatives demonstrated good inhibitory activity against various bacterial strains and lipoxygenase enzyme (Abbasi et al., 2017).

Catalytic Applications

• N-bromo sulfonamide reagents have been used as catalysts for various chemical reactions. For example, N,2-dibromo-6-chloro-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine-7-sulfonamide 1,1-dioxide was synthesized and used as an efficient catalyst in the preparation of 9-aryl-1,8-dioxo-octahydroxanthene derivatives (Khazaei et al., 2014).

Pharmaceutical Research

• The sulfonamide group is significant in medicinal chemistry, with many marketed drugs containing this group in various forms. The sulfonamide antibacterials, for example, are derivatives of 4-aminobenzenesulfonamide and act as inhibitors of tetrahydropteroic acid synthetase (Kalgutkar et al., 2010).

Sulfonamide Derivatives in Chemistry

• Various studies have focused on the synthesis and applications of sulfonamide derivatives in chemistry. For instance, novel 4-arylsulfonylthiophene- and furan-2-sulfonamides were synthesized from 3-arylsulfonyl heterocycle via chlorosulfonation, indicating diverse chemical applications of sulfonamide derivatives (Hartman & Halczenko, 1990).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules at the atomic or molecular level. This is particularly relevant for compounds used as drugs or catalysts.

Safety and Hazards

Safety and hazard information for a compound includes its toxicity, flammability, and environmental impact. This information is typically found in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

Future directions could involve potential applications of the compound, areas of research that could be explored, and ways in which the synthesis of the compound could be improved.